1-(2-ethylbutanoyl)-8-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline

• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 2-ethyl-1-(8-methyl-2,3-dihydropyrrolo[2,3-b]quinolin-1-yl)butan-1-one
• InChI: InChI=1S/C18H22N2O/c1-4-13(5-2)18(21)20-10-9-15-11-14-8-6-7-12(3)16(14)19-17(15)20/h6-8,11,13H,4-5,9-10H2,1-3H3
• InChI Key: JRYCMCCWCZOGDS-UHFFFAOYSA-N
• SMILES: CCC(CC)C(=O)N1CCC2=C1N=C3C(=CC=CC3=C2)C
• Canonical SMILES: CCC(CC)C(=O)N1CCC2=CC3=CC=CC(=C3N=C21)C

Description

1-(2-ethylbutanoyl)-8-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a pyrroloquinoline derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-(2-ethylbutanoyl)-8-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline is not fully understood. However, studies have shown that it may inhibit the growth of cancer cells by inducing apoptosis or programmed cell death. It has also been suggested that this compound may interact with DNA and inhibit its replication, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-ethylbutanoyl)-8-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline has low toxicity and does not cause significant biochemical or physiological effects in vivo. However, further studies are needed to determine its long-term effects and potential toxicity.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-ethylbutanoyl)-8-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline in lab experiments is its potential applications in various fields of scientific research. However, one of the limitations is the lack of understanding of its mechanism of action and potential toxicity. Additionally, the synthesis of this compound can be challenging and requires expertise in organic chemistry.

Future Directions

There are several future directions for the study of 1-(2-ethylbutanoyl)-8-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline. One direction is to further investigate its anti-cancer properties and potential use as a fluorescent probe for detecting DNA damage. Another direction is to study its potential use as a ligand in metal complexes for catalytic reactions. Additionally, further studies are needed to determine its long-term effects and potential toxicity in vivo.

Synthesis Methods

The synthesis of 1-(2-ethylbutanoyl)-8-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline has been achieved using different methods. One of the most commonly used methods involves the reaction of 2,3-dihydro-1H-pyrrolo[2,3-b]quinoline with 2-ethylbutyryl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

1-(2-ethylbutanoyl)-8-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline has potential applications in various fields of scientific research. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential use as a fluorescent probe for detecting DNA damage. Additionally, this compound has been investigated for its potential use as a ligand in metal complexes for catalytic reactions.